Cas no 341965-80-8 (Propanamide, 3-chloro-N-(3-cyanophenyl)-2,2-dimethyl-)

• Product Name: Propanamide, 3-chloro-N-(3-cyanophenyl)-2,2-dimethyl-
• CAS No: 341965-80-8
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• MDL: MFCD00793352
• CID: 5214448
• Update Time: 2026-03-06

Propanamide, 3-chloro-N-(3-cyanophenyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-chloro-N-(3-cyanophenyl)-2,2-dimethyl-

• MDL： MFCD00793352
• Inchi： 1S/C12H13ClN2O/c1-12(2,8-13)11(16)15-10-5-3-4-9(6-10)7-14/h3-6H,8H2,1-2H3,(H,15,16)
• InChI Key： QGBZAPZPGYRLDT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C#N)=C1)(=O)C(C)(C)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Propanamide, 3-chloro-N-(3-cyanophenyl)-2,2-dimethyl-

Comprehensive Overview of Propanamide, 3-chloro-N-(3-cyanophenyl)-2,2-dimethyl- (CAS No. 341965-80-8)

Propanamide, 3-chloro-N-(3-cyanophenyl)-2,2-dimethyl- (CAS No. 341965-80-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a chloro group, a cyanophenyl moiety, and dimethyl substitution, exhibits properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules.

The growing interest in 3-chloro-N-(3-cyanophenyl)-2,2-dimethylpropanamide is driven by its versatility in chemical synthesis. Its structural components—such as the cyano group and the chloro substituent—enable diverse reactivity, making it a key building block for constructing complex molecules. In recent years, the demand for such intermediates has surged, especially in the development of crop protection agents and pharmaceutical precursors. This trend aligns with the broader industry focus on sustainable and efficient synthetic methodologies.

One of the most frequently asked questions about CAS No. 341965-80-8 revolves around its stability and compatibility in various reaction conditions. Studies indicate that the dimethyl groups enhance the compound's steric hindrance, contributing to its stability under acidic or basic environments. This property is particularly advantageous for multi-step synthesis, where intermediates must withstand harsh conditions. Additionally, the cyanophenyl moiety offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

In the context of current research trends, Propanamide, 3-chloro-N-(3-cyanophenyl)-2,2-dimethyl- has been investigated for its potential role in green chemistry applications. With the global push toward environmentally friendly processes, chemists are exploring how this compound can be utilized in catalytic reactions or solvent-free systems. Its molecular design aligns with the principles of atom economy and reduced waste generation, making it a candidate for sustainable industrial processes.

Another area of interest is the compound's potential in drug discovery. The presence of both chloro and cyano functionalities allows for interactions with biological targets, which could lead to the development of new therapeutic agents. Recent publications have highlighted its use in the synthesis of kinase inhibitors and antimicrobial agents, addressing pressing healthcare challenges such as antibiotic resistance and chronic diseases.

From a commercial perspective, the supply chain for CAS No. 341965-80-8 is evolving to meet the demands of research institutions and manufacturing sectors. Suppliers are increasingly focusing on high-purity grades to ensure consistency in experimental and industrial applications. This shift reflects the broader market trend toward quality assurance and regulatory compliance, particularly in regions with stringent chemical safety standards.

In summary, Propanamide, 3-chloro-N-(3-cyanophenyl)-2,2-dimethyl- represents a compelling case study in modern chemical innovation. Its structural features, combined with its applicability across multiple industries, underscore its importance in advancing both scientific knowledge and industrial practices. As research continues to uncover new uses for this compound, its role in shaping future technologies is likely to expand further.